Cas no 2165947-34-0 ((2R)-2-(tert-butoxycarbonylamino)-2-(1-methylpyrazol-4-yl)acetic acid)

• Product Name: (2R)-2-(tert-butoxycarbonylamino)-2-(1-methylpyrazol-4-yl)acetic acid
• CAS No: 2165947-34-0
• MF: C₁₁H₁₇N₃O₄
• MW: 255.270382642746
• MDL: MFCD31743885
• CID: 4779928
• PubChem ID: 145709460
• Update Time: 2025-07-20

(2R)-2-(tert-butoxycarbonylamino)-2-(1-methylpyrazol-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{[(tert-butoxy)carbonyl]amino}-2-(1-methyl-1H-pyrazol-4-yl)acetic acid
• (2R)-2-{[(t-Butoxy)carbonyl]amino}-2-(1-methyl-1H-pyrazol-4-yl)acetic acid
• (2R)-2-(tert-butoxycarbonylamino)-2-(1-methylpyrazol-4-yl)acetic acid
• D79623
• (2R)-2-{[(tert-butoxy)carbonyl]amino}-2-(1-methyl-1H-pyrazol-4-yl)aceticacid
• 2165947-34-0
• (2R)-2-(Boc-amino)-2-(1-methyl-1H-pyrazol-4-yl)acetic acid
• MFCD31743885
• (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-2-(1-methylpyrazol-4-yl)acetic acid
• (2R)-2-[(TERT-BUTOXY)CARBONYL]AMINO-2-(1-METHYL-1H-PYRAZOL-4-YL)ACETIC ACID
• AS-79642
• (R)-[(tert-butoxycarbonyl)amino](1-methylpyrazol-4-yl)acetic acid

• MDL： MFCD31743885
• Inchi： 1S/C11H17N3O4/c1-11(2,3)18-10(17)13-8(9(15)16)7-5-12-14(4)6-7/h5-6,8H,1-4H3,(H,13,17)(H,15,16)/t8-/m1/s1
• InChI Key： NHJNTMKOTDIQMP-MRVPVSSYSA-N
• SMILES： O(C(N[C@@H](C(=O)O)C1C=NN(C)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 255.12190603g/mol
• Monoisotopic Mass: 255.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 93.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R)-2-(tert-butoxycarbonylamino)-2-(1-methylpyrazol-4-yl)acetic acid

Research Briefing on (2R)-2-(tert-butoxycarbonylamino)-2-(1-methylpyrazol-4-yl)acetic acid (CAS: 2165947-34-0)

The compound (2R)-2-(tert-butoxycarbonylamino)-2-(1-methylpyrazol-4-yl)acetic acid (CAS: 2165947-34-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino acid derivative, characterized by its tert-butoxycarbonyl (Boc) protected amine and 1-methylpyrazol-4-yl side chain, serves as a critical intermediate in the synthesis of bioactive molecules and potential drug candidates. Its structural features make it particularly valuable for the development of novel therapeutics targeting various diseases, including cancer, inflammatory disorders, and infectious diseases.

Recent studies have highlighted the role of (2R)-2-(tert-butoxycarbonylamino)-2-(1-methylpyrazol-4-yl)acetic acid in the synthesis of small molecule inhibitors and modulators of key biological pathways. For instance, researchers have utilized this compound as a building block in the development of kinase inhibitors, which are pivotal in regulating cellular signaling processes. The Boc-protected amino acid moiety ensures stability during synthetic procedures, while the pyrazole ring contributes to the compound's ability to interact with target proteins through hydrogen bonding and hydrophobic interactions.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of derivatives of (2R)-2-(tert-butoxycarbonylamino)-2-(1-methylpyrazol-4-yl)acetic acid in inhibiting the activity of protein kinases involved in cancer progression. The study employed a combination of computational modeling and in vitro assays to optimize the compound's binding affinity and selectivity. The results indicated that the chiral center at the 2-position and the methylpyrazole group were crucial for maintaining high potency and reducing off-target effects.

Another significant application of this compound lies in its use as a precursor for peptide mimetics. Researchers have incorporated (2R)-2-(tert-butoxycarbonylamino)-2-(1-methylpyrazol-4-yl)acetic acid into peptide chains to enhance their metabolic stability and bioavailability. A recent publication in Bioorganic & Medicinal Chemistry Letters detailed the synthesis of peptidomimetics featuring this amino acid derivative, which exhibited improved resistance to enzymatic degradation and enhanced cellular uptake compared to traditional peptide analogs.

The synthetic accessibility of (2R)-2-(tert-butoxycarbonylamino)-2-(1-methylpyrazol-4-yl)acetic acid has also been a focus of recent investigations. Advances in asymmetric synthesis and green chemistry have enabled more efficient and scalable production of this compound. For example, a 2022 study in Organic Process Research & Development reported a novel catalytic method for the enantioselective synthesis of this amino acid derivative, achieving high yields and excellent enantiomeric purity. This development is particularly relevant for industrial-scale production, where cost-effectiveness and environmental considerations are paramount.

In conclusion, (2R)-2-(tert-butoxycarbonylamino)-2-(1-methylpyrazol-4-yl)acetic acid (CAS: 2165947-34-0) represents a versatile and valuable tool in modern drug discovery and development. Its unique structural properties and broad applicability in synthesizing bioactive molecules underscore its importance in chemical biology and pharmaceutical research. Ongoing studies continue to explore its potential in addressing unmet medical needs, and future research is expected to further elucidate its mechanisms of action and therapeutic applications.